Cas no 1864059-09-5 (1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1864059-09-5
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD28126662
• CID: 5576085
• PubChem ID: 86263155
• Update Time: 2025-05-19

1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-2217
• 1-(3-methoxyphenyl)-2-methylpropan-1-amine;hydrochloride
• EN300-241141
• 1864059-09-5
• AKOS026747833
• 1-(3-methoxyphenyl)-2-methylpropan-1-aminehydrochloride
• 1-(3-methoxyphenyl)-2-methylpropan-1-amine hydrochloride
• 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126662
• Inchi： 1S/C11H17NO.ClH/c1-8(2)11(12)9-5-4-6-10(7-9)13-3;/h4-8,11H,12H2,1-3H3;1H
• InChI Key： LIMHPEYCTOJVII-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C(C(C)C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride

Introduction to 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864059-09-5)

1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864059-09-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, a hydrochloride salt, belongs to the class of amine derivatives and exhibits structural features that make it a valuable candidate for further exploration in drug discovery and development. The presence of a 3-methoxyphenyl group and a secondary amine functionality contributes to its unique chemical properties, which are being leveraged in contemporary research to explore potential therapeutic applications.

The 3-methoxyphenyl moiety is a well-known pharmacophore in medicinal chemistry, often found in various bioactive molecules due to its ability to interact with biological targets in a favorable manner. This aromatic ring system, when combined with an amine group, can enhance binding affinity and selectivity, making it an attractive scaffold for designing novel compounds. The 2-methylpropan-1-amine portion of the molecule introduces a branched alkyl chain, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile. The hydrochloride salt form ensures better crystallinity and stability, facilitating its handling and formulation in experimental settings.

In recent years, there has been growing interest in exploring the potential of 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride in various therapeutic areas. One of the most promising avenues has been its investigation as a potential intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have been particularly interested in its role as a precursor for compounds targeting neurological disorders. The structural motif shared by this compound with several known pharmacologically active agents suggests that it may exhibit similar or even improved efficacy in modulating neural pathways.

Recent studies have begun to unravel the mechanistic aspects of how 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride interacts with biological systems. Initial computational modeling and docking studies have suggested that this compound may bind to specific receptors or enzymes involved in neurotransmitter regulation. These interactions could potentially lead to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The ability of the 3-methoxyphenyl group to engage in π-stacking interactions with aromatic residues in target proteins further supports its potential as a pharmacological tool.

Furthermore, the secondary amine functionality in 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride provides a versatile handle for further chemical modification. This allows researchers to explore derivatization strategies aimed at optimizing pharmacological properties such as potency, selectivity, and bioavailability. For instance, replacing the methyl group with more complex substituents or introducing additional functional groups could lead to novel analogs with improved therapeutic profiles. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in identifying the key structural determinants responsible for biological activity.

The synthesis of 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride has also been refined through modern synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have enabled more efficient and scalable production routes. These improvements are crucial for moving from laboratory-scale investigations to larger-scale preparations required for preclinical studies and eventual clinical trials. The development of robust synthetic protocols ensures that researchers can obtain high-purity material consistently, which is essential for reliable biological testing.

In the context of drug discovery pipelines, 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride serves as a valuable building block for more complex molecules. Its incorporation into larger scaffolds allows for the exploration of diverse chemical spaces without having to reinvent synthetic strategies from scratch. This modular approach accelerates the process of identifying lead compounds that can be further optimized through iterative rounds of medicinal chemistry intervention.

The potential applications of 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride extend beyond neurological disorders. Preliminary data suggest that it may also have utility in other therapeutic areas, such as inflammation modulation or pain management. The ability of amine derivatives to interact with various cellular signaling pathways makes them promising candidates for multifunctional drugs. Future research will likely focus on elucidating these broader biological effects through comprehensive pharmacological profiling.

As computational biology and artificial intelligence continue to advance, the design and optimization of molecules like 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride are becoming increasingly sophisticated. Machine learning algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation more efficiently than ever before. This synergy between computational methods and experimental chemistry is accelerating the pace at which new drug candidates are identified and developed.

In conclusion, 1-(3-Methoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864059-09-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a promising candidate for further exploration across multiple therapeutic domains. As more data becomes available on its biological activity and pharmacokinetic properties, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.